Cas no 887408-12-0 (5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid)

• Product Name: 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid
• CAS No: 887408-12-0
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 1929590
• PubChem ID: 22831699
• Update Time: 2025-06-10

5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid
• AKOS017560219
• 5-(2-bromophenyl)isoxazole-4-carboxylic acid
• DTXSID60628507
• EN300-1910104
• 887408-12-0

• Inchi： 1S/C10H6BrNO3/c11-8-4-2-1-3-6(8)9-7(10(13)14)5-12-15-9/h1-5H,(H,13,14)
• InChI Key： QDQFDFJFCMNCJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 266.95311Da
• Monoisotopic Mass: 266.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid

Comprehensive Overview of 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 887408-12-0)

5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 887408-12-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxazole ring and bromophenyl moiety, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a carboxylic acid functional group with a heterocyclic core, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid is driven by its potential applications in drug discovery. Recent studies highlight its role as a precursor in the development of kinase inhibitors and anti-inflammatory agents, aligning with the current focus on targeted therapies and personalized medicine. Researchers are particularly intrigued by its ability to modulate protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's bromine substituent also offers opportunities for further functionalization via cross-coupling reactions, a key technique in modern synthetic chemistry.

From a material science perspective, 887408-12-0 has shown promise in the development of organic electronic materials. Its conjugated system and ability to form stable coordination complexes make it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. This aligns with the global push toward sustainable energy solutions and eco-friendly electronics. The compound's thermal stability and electronic properties are currently under investigation by several research groups working on next-generation optoelectronic materials.

The synthesis of 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to improved synthetic routes that minimize hazardous byproducts, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing. Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques to verify its structural integrity and purity.

In the context of drug development, 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid derivatives are being explored for their bioavailability and metabolic stability properties. These investigations are particularly relevant given the current focus on improving drug-like properties and reducing attrition rates in clinical trials. The compound's balanced lipophilicity and potential for forming hydrogen bonds make it an attractive scaffold for medicinal chemists designing new molecular entities.

The commercial availability of CAS 887408-12-0 has increased in recent years, with several specialty chemical suppliers offering it for research purposes. However, researchers should be aware of the compound's stability considerations, particularly regarding storage conditions and handling procedures. Proper material safety protocols should always be followed, even though this compound is not classified as hazardous under standard regulations.

Looking forward, the scientific community anticipates expanded applications for 5-(2-bromophenyl)-1,2-oxazole-4-carboxylic Acid in areas such as bioconjugation and proteolysis-targeting chimeras (PROTACs). These emerging technologies represent cutting-edge approaches in drug discovery and have been frequently searched topics in scientific databases. The compound's structural features position it well for incorporation into these innovative therapeutic modalities.

For researchers working with 887408-12-0, it's important to consult recent literature for the latest synthetic methodologies and application studies. The compound continues to reveal new possibilities in chemical biology and materials science, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.